(2S)-2-(2,4-dichlorophenyl)oxirane

• CAS No.: 141394-11-8
• Molecular Formula: C8H6Cl2O
• Molecular Weight: 189.04 g/mol
• IUPAC Name: (2S)-2-(2,4-dichlorophenyl)oxirane
• InChI: InChI=1S/C8H6Cl2O/c9-5-1-2-6(7(10)3-5)8-4-11-8/h1-3,8H,4H2/t8-/m1/s1
• InChI Key: ZRMLHFOKDLDAIB-MRVPVSSYSA-N
• Isomeric SMILES: C1[C@@H](O1)C2=C(C=C(C=C2)Cl)Cl
• Canonical SMILES: C1C(O1)C2=C(C=C(C=C2)Cl)Cl

Description

(2S)-2-(2,4-Dichlorophenyl)oxirane is a chiral epoxide characterized by a 2,4-dichlorophenyl substituent attached to the oxirane (epoxide) ring in the (S)-configuration at the 2-position. This compound is structurally related to agrochemicals and pharmaceutical intermediates, particularly those targeting fungal pathogens. The dichlorophenyl group enhances lipophilicity, influencing its bioavailability and interaction with biological targets such as fungal cytochrome bc1 complexes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-(2,4-dichlorophenyl)oxirane typically involves the epoxidation of a suitable precursor. One common method is the reaction of (2S)-2-(2,4-dichlorophenyl)ethanol with an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA) under controlled conditions. The reaction is carried out in an inert solvent like dichloromethane at low temperatures to ensure selectivity and yield.

Industrial Production Methods

Industrial production of (2S)-2-(2,4-dichlorophenyl)oxirane may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. Continuous flow reactors and advanced purification techniques such as chromatography and crystallization might be employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-(2,4-dichlorophenyl)oxirane undergoes various chemical reactions, including:

Nucleophilic Substitution: The oxirane ring is highly strained and reactive towards nucleophiles. Common nucleophiles such as amines, thiols, and alcohols can open the ring, leading to the formation of substituted products.

Reduction: The compound can be reduced to the corresponding diol using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation: Further oxidation of the oxirane ring can lead to the formation of dicarbonyl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents.

Reduction: Lithium aluminum hydride (LiAlH4) in dry ether.

Oxidation: Potassium permanganate (KMnO4) in aqueous solution.

Major Products Formed

Nucleophilic Substitution: Substituted alcohols, amines, or thiols.

Reduction: (2S)-2-(2,4-dichlorophenyl)ethane-1,2-diol.

Oxidation: 2,4-dichlorobenzaldehyde or 2,4-dichlorobenzoic acid.

Scientific Research Applications

(2S)-2-(2,4-dichlorophenyl)oxirane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds with epoxide moieties.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of (2S)-2-(2,4-dichlorophenyl)oxirane involves its reactivity towards nucleophiles. The strained oxirane ring is prone to nucleophilic attack, leading to ring-opening reactions. This reactivity is exploited in various chemical transformations and biological interactions. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogues and Substitution Patterns

Substituted Phenyl Oxiranes

(2S)-2-(4-Fluorophenyl)Oxirane (CAS 134356-74-4): Molecular Formula: C₈H₇FO. Key Difference: Replacement of 2,4-dichloro with 4-fluoro reduces electronegativity and steric bulk.

2-(2,4-Dichlorophenyl)-2-(2-Propenyl)Oxirane (CAS 89544-48-9):

• Molecular Formula : C₁₁H₁₀Cl₂O.
• Key Difference : Additional propenyl group increases molecular weight (229.1 g/mol) and introduces allylic reactivity.
• Application : Intermediate in pesticide synthesis .

(2S,3S)-2,3-Bis(4-Chlorophenyl)Oxirane (CAS 62006-50-2): Molecular Formula: C₁₄H₁₀Cl₂O. Activity: Likely exhibits stronger binding to hydrophobic enzyme pockets than mono-substituted analogs .

Heteroatom-Modified Oxiranes

2-[2-(4-Chlorophenyl)Ethyl]-2-(tert-Butyl)Oxirane (CAS 80443-63-6):

• Molecular Formula : C₁₄H₁₉ClO.
• Key Difference : tert-Butyl and ethyl groups increase steric bulk, reducing metabolic degradation.
• Application : Agricultural intermediate .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Predicted)	Melting Point (°C)	Boiling Point (°C)
(2S)-2-(2,4-Dichlorophenyl)Oxirane	189.04	3.2	Not reported	~290 (estimated)
(2S)-2-(4-Fluorophenyl)Oxirane	138.14	1.8	Not reported	294.9 (predicted)
2-(2,4-Dichlorophenyl)-2-(2-Propenyl)Oxirane	229.1	4.5	Not reported	294.9 (predicted)
(2S,3S)-2,3-Bis(4-Chlorophenyl)Oxirane	265.14	4.8	Not reported	>300 (estimated)

Data derived from .

Key Observations :

• Chlorine substituents increase logP and molecular weight, enhancing lipid solubility and persistence in biological systems.